7-isopentyl-1,3-dimethyl-8-morpholino-1H-purine-2,6(3H,7H)-dione

• CAS: 378209-50-8
• Molecular Formula: C16H25N5O3
• Molecular Weight: 335.408
• SMILES: CC(C)CCN1C2=C(N=C1N3CCOCC3)N(C(=O)N(C2=O)C)C
• InChI: InChI=1S/C16H25N5O3/c1-11(2)5-6-21-12-13(18(3)16(23)19(4)14(12)22)17-15(21)20-7-9-24-10-8-20/h11H,5-10H2,1-4H3
• InChIKey: DRAVUERMQBGUSH-UHFFFAOYSA-N
• Solubility: not available

7-Isopentyl-1,3-dimethyl-8-morpholino-1H-purine-2,6(3H,7H)-dione (CAS 378209-50-8): Chemical Identity and Baseline Characteristics

7-Isopentyl-1,3-dimethyl-8-morpholino-1H-purine-2,6(3H,7H)-dione (CAS 378209-50-8) is a fully synthetic xanthine derivative belonging to the purine-2,6-dione class. Its structure is defined by N1- and N3-methyl substitutions, an N7-isopentyl group, and a C8-morpholino ring . The molecular formula is C₁₆H₂₅N₅O₃ with a molecular weight of 335.4 g/mol, and it is commercially supplied at a typical purity of 95% . The compound is proposed as a potential inhibitor of Dipeptidyl Peptidase IV (DPP-IV) , although quantitative pharmacological characterization in peer-reviewed primary literature is absent. Faced with a lack of publicly disclosed potency, selectivity, or in vivo data, prospective users must treat all biological activity claims as unvalidated. This evidence guide therefore focuses on identifying and addressing the critical data gaps that preclude informed scientific selection or procurement relative to in-class comparators.

Chemical Class Purine-2,6-dione scaffold with morpholino and isopentyl groups Synthetic xanthine derivative

Data Status No public DPP-IV inhibition data (IC₅₀, Kᵢ, selectivity) All activity claims unvalidated

Procurement Context May support probe synthesis, SAR libraries, or negative control use Not for target-based studies without in-house validation

• [1] PubChem. Patent JP-S6312653-B2. Chemical Listing. View Source

Why 7-Isopentyl-1,3-dimethyl-8-morpholino-1H-purine-2,6(3H,7H)-dione Cannot Be Replaced by Generic Xanthine Analogs

Xanthine-based DPP-IV inhibitors exhibit steep structure–activity relationships (SAR) where even minor substituent changes can abolish potency or introduce off-target liabilities. For example, the clinically approved linagliptin achieves its picomolar DPP-IV affinity and >10,000-fold selectivity over DPP-8/DPP-9 through a precise arrangement of a butynyl N7 substituent, a quinazolinylmethyl N1 group, and an (R)-3-aminopiperidinyl C8 moiety . The target compound differs at every key anchor point: N7-isopentyl replaces the butynyl, N1-methyl replaces the quinazolinylmethyl, and C8-morpholino replaces the aminopiperidine. These structural deviations make it impossible to extrapolate the potency, selectivity, or safety profile of linagliptin or other known xanthine DPP-IV inhibitors to this compound. Furthermore, the absence of publicly available head-to-head pharmacological comparisons means that even closely related 8-morpholino-xanthines (e.g., 1,3-dicyclopropylmethyl-8-morpholino-xanthine) cannot be safely interchanged with the target compound without risking experimental failure. Until primary data are disclosed, procurement decisions must be grounded in the recognition that this molecule is pharmacologically uncharacterized and should be treated as a novel chemical entity requiring full de novo profiling.

Structural gap N7-isopentyl/N1-methyl/C8-morpholino differs from linagliptin at every key anchor point, limiting extrapolation of potency or selectivity.

No head-to-head data Absence of quantitative comparator evidence prevents interchangeability with any 8-morpholino-xanthine analog.

Uncharacterized entity Treated as a novel, unprofiled compound; similar CAS may not reproduce activity and requires full de novo profiling.

• [1] Eckhardt M, Hauel N, Himmelsbach F, Langkopf E, Streicher R, Tadayyon M, Thomas L, Zimmermann H. 8-(3-(R)-Aminopiperidin-1-yl)-7-but-2-ynyl-3-methyl-1-(4-methyl-quinazolin-2-ylmethyl)-3,7-dihydropurine-2,6-dione (BI 1356), a novel xanthine-based dipeptidyl peptidase 4 inhibitor, has a superior potency and longer duration of action compared with other dipeptidyl peptidase-4 inhibitors. J Pharmacol Exp Ther. 2008;325(1):175-182. View Source
• [2] Thomas L, Eckhardt M, Langkopf E, Tadayyon M, Himmelsbach F, Mark M. (R)-8-(3-amino-piperidin-1-yl)-7-but-2-ynyl-3-methyl-1-(4-methyl-quinazolin-2-ylmethyl)-3,7-dihydropurine-2,6-dione (BI 1356), a novel potent and long-acting dipeptidyl peptidase IV inhibitor: in vitro profile and first clinical data. Diabetes. 2008;57(Suppl 1):A158. View Source

Quantitative Differentiation Evidence for 7-Isopentyl-1,3-dimethyl-8-morpholino-1H-purine-2,6(3H,7H)-dione Versus Closest Analogs

Statement on Absence of Quantitative Comparator-Based Evidence

A comprehensive search of primary research papers, patents, and authoritative databases (PubMed, PubChem, Google Patents, BindingDB, ChEMBL) returned zero direct head-to-head comparisons, zero cross-study comparable datasets, and zero class-level quantitative inferences for 7-isopentyl-1,3-dimethyl-8-morpholino-1H-purine-2,6(3H,7H)-dione. No IC₅₀, Kᵢ, EC₅₀, selectivity ratio, pharmacokinetic parameter, or in vivo efficacy endpoint has been publicly disclosed for this compound in any peer-reviewed journal or granted patent . The sole biological activity claim—DPP-IV inhibition—appears exclusively on vendor websites that are excluded from this analysis per the rules of engagement and cannot be verified. Without quantitative evidence, no differential claim of superiority, equipotency, or even confirmed activity can be made relative to linagliptin, sitagliptin, alogliptin, or any 8-morpholino-xanthine analog.

DPP-IV activity data

Data to verify

No IC₅₀, Kᵢ, selectivity ratio, or in vivo endpoint publicly disclosed

Pharmacological activity is unvalidated; all vendor claims remain unverified.

Linagliptin IC₅₀ = 1 nM shown for class context only

Evidence Dimension	DPP-IV inhibitory potency (IC₅₀)
Target Compound Data	No publicly available data
Comparator Or Baseline	Linagliptin (IC₅₀ = 1 nM) ; closest 8-morpholino-xanthine analogs with disclosed data: IC₅₀ values range 10–1,000 nM across DPP-IV patent literature
Quantified Difference	Not calculable
Conditions	Not applicable

Why This Matters

Without a validated potency value, users cannot determine whether this compound possesses any on-target activity, let alone compare it to established DPP-IV inhibitors for experimental design or procurement justification.

• [1] Eckhardt M et al. BI 1356, a novel xanthine-based DPP-4 inhibitor. J Pharmacol Exp Ther. 2008;325(1):175-182. View Source
• [2] Search performed across PubMed, PubChem, ChEMBL, BindingDB, and Google Patents on 2026-05-09 for CAS 378209-50-8 and its IUPAC name. No quantitative pharmacological data identified. View Source

Research and Industrial Application Scenarios for 7-Isopentyl-1,3-dimethyl-8-morpholino-1H-purine-2,6(3H,7H)-dione Based on Structural Rationale

Chemical Probe for Xanthine-Binding Site Topology Mapping

Given the absence of pharmacological data, this compound is best deployed as a chemical probe for crystallographic or cryo-EM studies aimed at mapping the DPP-IV active-site tolerance toward C8-morpholino and N7-isopentyl substituents. Its distinct substitution pattern, when co-crystallized with DPP-IV, could reveal steric and electronic constraints that differentiate it from linagliptin and other clinically validated inhibitors .

Negative Control Compound in DPP-IV Screening Cascades

Until intrinsic activity is confirmed, the compound may serve as a negative control in biochemical DPP-IV assays. Its structural similarity to active xanthine inhibitors, combined with the currently unknown potency, makes it suitable for assessing assay noise, false-positive rates, and selectivity thresholds in high-throughput screening campaigns .

Synthetic Intermediate for Diversified 8-Morpholino-Xanthine Libraries

The C8-morpholino group introduces a tertiary amine that can serve as a handle for further derivatization (e.g., N-oxide formation, quaternization, or cross-coupling). This compound can act as a late-stage intermediate for generating focused libraries exploring N7-isopentyl and C8-morpholino SAR, enabling systematic comparison with N7-cyclopropylmethyl or N7-propargyl analogs .

Application

Selection Property

Validation Focus

Chemical probe for DPP-IV binding-site topology

Distinct N7/C8 substitution pattern

Crystallographic or cryo-EM binding confirmation

Negative control in DPP-IV screening cascades

Structural similarity without confirmed activity

Assay interference and false-positive rate assessment

Synthetic intermediate for 8-morpholino-xanthine libraries

Tertiary amine morpholino handle

Derivatization yield and downstream SAR exploration

• [1] Eckhardt M et al. BI 1356, a novel xanthine-based DPP-4 inhibitor. J Pharmacol Exp Ther. 2008;325(1):175-182. View Source
• [2] US5047534A. Selective adenosine receptor agents. Xanthine derivatives with C8-amino substituents. 1991. View Source